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Compound of Interest

1-[2-(2-Piperidinyl)ethyllazepane
Compound Name:

dihydrochloride
CAS No.: 1219957-63-7
Cat. No.: B1392414

Get Quote

Executive Summary

This guide details the initial toxicity screening strategy for 1-[2-(2-Piperidinyl)ethyl]azepane
dihydrochloride (CAS: Analogous to 871112-73-1 series). Based on its chemical structure—a
bis-heterocyclic system containing both piperidine and azepane rings linked by an ethyl chain
—this molecule classifies as a Cationic Amphiphilic Drug (CAD) candidate.

While direct toxicological literature for this specific conjugate is limited, its structural moieties
(piperidine and azepane) and physicochemical properties (diprotic basicity) dictate a specific
risk profile. This guide prioritizes screening for hnERG channel inhibition (cardiotoxicity), drug-
induced phospholipidosis (DIPL), and secondary amine-related genotoxicity.

Part 1: Structural Analysis & Risk Profiling
Physicochemical Properties & Structural Alerts

Before wet-lab screening, we must establish the "Tox-Trigger" profile. This molecule consists of
two saturated nitrogen heterocycles.
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Property

Value
(Predicted/Analogous)

Toxicological Implication

Structure Class

Bis-heterocyclic amine

High affinity for Lysosomes;
CNS penetration.

Basicity (pKa)

~9.8 (Piperidine), ~10.5

(Azepane)

Highly ionized (>99%) at
physiological pH (7.4).

Lipophilicity (LogP)

~2.1-28

Sufficient for membrane

intercalation.

Acidic in aqueous solution;

Salt Form Dihydrochloride (2HCI) S
potential irritant.
o o High Risk: Phospholipidosis
Alert 1 Cationic Amphiphile )
(Lysosomal trapping).
) ) High Risk: hERG K+ channel
Alert 2 Linked Nitrogen Systems

blockade (QT prolongation).

The "CAD" Mechanism (Lysosomal Trapping)

The combination of the hydrophobic azepane/ethyl backbone and the hydrophilic protonated

amines allows this molecule to freely permeate cell membranes but become trapped inside

acidic lysosomes (pH ~4.5). This accumulation disrupts lipid metabolism, a key toxicity

endpoint for this class.

Fig 1: Mechanism of Lysosomal Trapping for Azepane/Piperidine derivatives
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Part 2: Experimental Screening Protocols
Primary Screen: hERG K+ Channel Inhibition
(Cardiotoxicity)

Rationale: Linked nitrogen heterocycles are notorious for blocking the hERG potassium
channel, leading to QT prolongation and Torsades de Pointes. This is the "kill step" for this
molecule type.

Methodology: Automated Patch Clamp (QPatch/PatchXpress)
e Cell Line: CHO-K1 or HEK293 stably expressing the hERG (Kv11.1) gene.
e Preparation:
o Dissolve 1-[2-(2-Piperidinyl)ethyllazepane 2HCI in DMSO to 10 mM stock.
o Prepare serial dilutions in extracellular buffer (0.1, 1, 10, 30 uM).
o Note: Adjust pH of high concentrations to 7.4, as the 2HCI salt is acidic.
e Protocol Steps:
o Step A (Seal): Establish Giga-ohm seal (>1 GQ) and whole-cell configuration.

o Step B (Voltage Protocol): Hold at -80 mV. Depolarize to +20 mV for 2s (activates
channels), then repolarize to -50 mV for 2s (elicits tail current).

o Step C (Application): Perfusion of vehicle (control) followed by ascending drug
concentrations.

o Step D (Analysis): Measure peak tail current amplitude.
o Acceptance Criteria:
o If IC50 < 1 uM: High Risk (Likely Stop/Go decision).

o If IC50 1-10 uM: Moderate Risk (Requires safety margin calculation).
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Secondary Screen: High-Content Screening (HCS) for
Phospholipidosis

Rationale: To confirm if the "cationic amphiphile" alert results in actual cellular toxicity.
Methodology: Fluorescent Lipid Accumulation Assay

e Reagents: HCS LipidTOX™ Red phospholipidosis detection reagent; Hoechst 33342
(Nuclear stain).

e Cell Model: HepG2 (human liver) or A549 (lung) cells.

e Protocol:

o

Seeding: 10,000 cells/well in 96-well black-wall plates. Incubate 24h.

[¢]

Dosing: Treat cells with compound (1-100 uM) for 24h and 48h. Include Amiodarone
(positive control) and Vehicle (negative control).

[¢]

Staining: Add LipidTOX Red (1:1000) and Hoechst (1:2000) for 30 mins.

[¢]

Imaging: Automated confocal microscopy (e.g., Opera Phenix). Measure cytoplasmic
fluorescence intensity.

o Data Interpretation:

o A >2-fold increase in phospholipid intensity relative to control indicates positive
phospholipidosis potential.

Genotoxicity: Ames Test (Salmonella typhimurium)

Rationale: The molecule contains secondary amines (in the piperidine/azepane rings) which
can be nitrosated to form carcinogenic nitrosamines.

» Strains: TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA.

» Condition: +/- S9 metabolic activation fraction (rat liver).
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 Critical Check: While the 2HCI salt stabilizes the amine, the assay must verify that metabolic
processing does not generate reactive electrophiles.

Part 3: Integrated Screening Workflow

The following decision tree illustrates the logical progression for screening this specific
azepane derivative.
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Compound: 1-[2-(2-Piperidinyl)ethyl]Jazepane 2HCI Fig 2: Strategic Toxicology Decision Tree
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Part 4: Data Interpretation & Reference Standards

When analyzing results for 1-[2-(2-Piperidinyl)ethyllazepane 2HCI, compare against these
established reference values for similar heterocyclic amines.

Reference Reference
Assay Endpoint Standard (High Standard
Tox) (SafelLow)
< 1.0 uM (e.g.,
hERG Patch Clamp IC50 (uM) > 30 uM

Terfenadine)

L > 2-fold increase (e.g.,
Phospholipidosis Fold Change ) < 1.5-fold
Amiodarone)

Cytotoxicity (MTT) EC50 (uM) <10 uM > 100 uM

> 2x background + ,
Ames Test Revertants No increase
Dose Response

Safety Handling Note (Material Safety)

Although this is a screening guide, the pure substance must be handled with Corrosive/Toxic
protocols (GHS05, GHSO06).

» Skin: Piperidine derivatives can cause severe burns.[1][2][3][4][5]
 Inhalation: Dust from the dihydrochloride salt is a respiratory irritant.

o PPE: Nitrile gloves (double gloving recommended), safety goggles, and fume hood operation
are mandatory.
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e Redfern, W. S., et al. (2003).Relationships between preclinical cardiac electrophysiology,
clinical QT interval prolongation and torsade de pointes for a broad range of drugs. Journal
of Pharmacological and Toxicological Methods. (Standard protocol for hERG analysis).

» Ploemen, J. P, et al. (2004).Use of the fluorescent probe NBD-PE for the determination of
phospholipidosis in cultured cells. Toxicology in Vitro. (Standard protocol for
Phospholipidosis screening).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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